Cas no 77153-27-6 (2-Propen-1-one,3-(3-bromophenyl)-1-(4-chlorophenyl)-)

• Product Name: 2-Propen-1-one,3-(3-bromophenyl)-1-(4-chlorophenyl)-
• CAS No: 77153-27-6
• MF: C₁₅H₁₀BrClO
• MW: 321.596302509308
• CID: 579504
• PubChem ID: 5796429
• Update Time: 2025-04-19

2-Propen-1-one,3-(3-bromophenyl)-1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(3-bromophenyl)-1-(4-chlorophenyl)-
• 3-(3-bromophenyl)-1-(4-chlorophenyl)prop-2-en-1-one
• (2E)-3-(3-Bromophenyl)-1-(4-chlorophenyl)prop-2-en-1-one
• AKOS024333858
• NSC159065
• (E)-3-(3-bromophenyl)-1-(4-chlorophenyl)prop-2-en-1-one
• MFCD00018698
• 77153-27-6
• 3-Bromo-4'-chlorochalcone
• CHEMBL1968514
• NSC-159065

• Inchi： 1S/C15H10BrClO/c16-13-3-1-2-11(10-13)4-9-15(18)12-5-7-14(17)8-6-12/h1-10H/b9-4+
• InChI Key： CLCKUHZBRBOVTR-RUDMXATFSA-N
• SMILES： BrC1=CC=CC(=C1)/C=C/C(C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 319.9604
• Monoisotopic Mass: 319.960355
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1
• XLogP3: 5

Experimental Properties

• Density: 1.475
• Boiling Point: 435.4°Cat760mmHg
• Flash Point: 217.1°C
• Refractive Index: 1.652
• PSA: 17.07
• LogP: 4.99860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones